6-Bromo-3-cyclopropoxypicolinic acid

• Molecular Formula: C9H8BrNO3
• Molecular Weight: 258.07 g/mol
• IUPAC Name: 6-bromo-3-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8BrNO3/c10-7-4-3-6(14-5-1-2-5)8(11-7)9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key: QDXNJURKMNMJKO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)Br)C(=O)O

Description

6-Bromo-3-cyclopropoxypicolinic acid is a halogenated picolinic acid derivative characterized by a bromine atom at the 6-position of the pyridine ring and a cyclopropoxy substituent at the 3-position. Its structural uniqueness lies in the cyclopropoxy group, which introduces steric bulk and distinct electronic effects compared to smaller substituents (e.g., methoxy or hydroxy groups).

Preparation Methods

The synthesis of 6-Bromo-3-cyclopropoxypicolinic acid typically involves the bromination of 3-cyclopropoxypicolinic acid. The reaction conditions often include the use of bromine or a brominating agent in an appropriate solvent under controlled temperature conditions. Industrial production methods may involve more scalable processes, such as continuous flow synthesis, to ensure consistent quality and yield .

Chemical Reactions Analysis

6-Bromo-3-cyclopropoxypicolinic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles under suitable conditions.

Oxidation and Reduction: The compound can be oxidized or reduced depending on the reagents and conditions used.

Coupling Reactions: It can participate in Suzuki–Miyaura coupling reactions, which are widely used in organic synthesis for forming carbon-carbon bonds.

Common reagents for these reactions include palladium catalysts for coupling reactions, oxidizing agents like potassium permanganate for oxidation, and reducing agents such as sodium borohydride for reduction. The major products formed depend on the specific reaction and conditions employed.

Scientific Research Applications

6-Bromo-3-cyclopropoxypicolinic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: Utilized in the production of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 6-Bromo-3-cyclopropoxypicolinic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the cyclopropoxy group play crucial roles in binding to these targets, thereby modulating their activity. The exact pathways and molecular interactions depend on the specific application and target .

Comparison with Similar Compounds

Comparative Analysis with Analogous Compounds

Structural Similarities and Key Differences

The following table summarizes structurally related compounds and their similarity scores to 6-Bromo-3-cyclopropoxypicolinic acid, based on functional group variations and substitution patterns:

Compound Name	CAS No.	Substituents (Position)	Similarity Score	Key Structural Differences
6-Bromo-3-methoxypicolinic acid	321596-58-1	-OCH₃ (3)	0.91	Methoxy vs. cyclopropoxy at C3
6-Bromo-3-hydroxypicolinic acid	118399-86-3	-OH (3)	0.84	Hydroxyl vs. cyclopropoxy at C3
6-Bromo-4-methoxypicolinic acid	321596-55-8	-OCH₃ (4)	0.79	Methoxy at C4 vs. C3 cyclopropoxy
6-Bromo-3-methylpicolinic acid	1211516-18-5	-CH₃ (3)	0.80	Methyl vs. cyclopropoxy at C3
6-Bromo-2-pyridinecarboxylic acid	21190-87-4	-COOH (2)	0.76	Carboxylic acid at C2 vs. C3 substituent

Data Sources : Structural similarity scores derived from molecular fingerprinting and functional group analysis .

Functional Group Impact on Physicochemical Properties

Cyclopropoxy vs. Methoxy (C3 Position)

• Electronic Effects : The cyclopropoxy group’s strained ring induces slight electron-withdrawing characteristics compared to the electron-donating methoxy group. This alters acidity (pKa) and reactivity in coupling reactions .
• In contrast, methoxy derivatives exhibit higher conformational flexibility .

Cyclopropoxy vs. Hydroxyl (C3 Position)

• Polarity : The hydroxyl group increases hydrophilicity (logP ≈ 1.2) compared to the cyclopropoxy derivative (logP ≈ 2.5), impacting solubility and membrane permeability .
• Hydrogen Bonding : The hydroxyl group participates in H-bonding, enhancing interactions with enzymes or receptors, whereas the cyclopropoxy group lacks this capability .

Substituent Position (C3 vs. C4)

• 6-Bromo-4-methoxypicolinic acid (C4 methoxy) shows reduced similarity (0.79) due to altered steric and electronic environments. For example, the C4 substituent may interfere with metal coordination in catalytic applications .